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Compound of Interest

Compound Name: 4-Cyanophenylboronic acid

Cat. No.: B159421

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 4-Cyanophenylboronic acid. The information presented is intended to support
research, development, and quality control activities involving this versatile chemical
intermediate. All quantitative data is summarized for clarity, and detailed experimental protocols
are provided for key characterization methods.

Core Physical and Chemical Properties

4-Cyanophenylboronic acid is a white to off-white crystalline solid. It is an important building
block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the
presence of both a boronic acid moiety and a cyano group. A summary of its key physical
properties is presented below.
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Property Value Source(s)
Molecular Formula C7HsBNO:2 [1112113114]
Molecular Weight 146.94 g/mol [1112][31[4]
Melting Point >350 °C (literature) [11[3]114]
Boiling Point 355.9 £ 44.0 °C (Predicted) [1]
Density 1.25 + 0.1 g/cm? (Predicted) [1]
Appearance White to off-white o
powder/crystal

N Slightly soluble in Methanol
Solubility 4 DMSO [1]
an .

Experimental Protocols

The following sections detail the experimental methodologies for determining the key physical
properties of 4-Cyanophenylboronic acid.

Melting Point Determination (Capillary Method)

The melting point of 4-Cyanophenylboronic acid is a crucial indicator of its purity. A sharp
melting range close to the literature value suggests high purity, while a broad melting range at a
lower temperature indicates the presence of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:
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Sample Preparation: A small amount of finely powdered 4-Cyanophenylboronic acid is
introduced into the open end of a capillary tube. The tube is then gently tapped on a hard
surface to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[5][6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[7]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[6]

Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last solid particle melts is recorded as the end of the melting range.

(6718l

Reporting: The melting point is reported as a range of these two temperatures.[5]

Solubility Determination (Qualitative and Semi-
Quantitative)

Understanding the solubility of 4-Cyanophenylboronic acid in various solvents is essential for

its use in reactions, purification, and formulation.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes or burette

Analytical balance

Procedure for Qualitative Assessment:

A small, pre-weighed amount of 4-Cyanophenylboronic acid (e.g., 10 mg) is placed in a
test tube.
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o A specific volume of the solvent to be tested (e.g., 1 mL) is added to the test tube.[9]

e The mixture is vigorously agitated using a vortex mixer or by shaking for a set period (e.g., 1-
2 minutes).[9]

e The mixture is visually inspected for the presence of undissolved solid. The compound is
classified as soluble, partially soluble, or insoluble in the tested solvent at that concentration.
[10]

Procedure for Semi-Quantitative Assessment:

A known mass of 4-Cyanophenylboronic acid is placed in a test tube.[11]

The solvent is added incrementally from a burette or pipette with constant agitation.[11]

The total volume of solvent required to completely dissolve the solid is recorded.[11]

The solubility can then be expressed, for example, in mg/mL.

Acid Dissociation Constant (pKa) Determination
(Potentiometric Titration)

The pKa of the boronic acid group influences its reactivity and its interaction with other
molecules. Potentiometric titration is a common method for its determination.[12][13]

Apparatus:

e pH meter with a suitable electrode
e Magnetic stirrer and stir bar

e Burette

o Beaker

» Standardized solutions of a strong acid (e.g., 0.1 M HCI) and a strong base (e.g., 0.1 M
NaOH)
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Procedure:

A solution of 4-Cyanophenylboronic acid of known concentration is prepared in a suitable
solvent system (e.g., water or a water/co-solvent mixture).[13]

e The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed
in the solution.

e The initial pH of the solution is recorded.

o The solution is titrated with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant
in small, known increments.[13]

e The pH is recorded after each addition of the titrant, allowing the reading to stabilize.
o The titration is continued past the equivalence point.
o Atitration curve is generated by plotting the pH versus the volume of titrant added.

e The pKa is determined from the titration curve, typically as the pH at the half-equivalence
point. For polyprotic acids, multiple inflection points may be observed.[13]

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)

Single-crystal X-ray diffraction provides the definitive three-dimensional structure of the
molecule in the solid state, including bond lengths, bond angles, and intermolecular
interactions.[14][15]

Procedure:

o Crystal Growth: High-quality single crystals of 4-Cyanophenylboronic acid are grown,
typically by slow evaporation of a saturated solution or by slow cooling of a hot, saturated
solution.[16]

o Crystal Mounting: A suitable single crystal (typically < 0.5 mm in all dimensions) is selected
and mounted on a goniometer head.[15]
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o Data Collection: The mounted crystal is placed in an X-ray diffractometer and exposed to a
monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded on
a detector.[17]

o Data Processing: The intensities and positions of the diffracted spots are measured and
processed to yield a set of structure factors.[14][18]

 Structure Solution and Refinement: The phase problem is solved to generate an initial
electron density map. An atomic model is built into the electron density and refined against
the experimental data to yield the final crystal structure.[14]

Visualizations
Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a
chemical compound like 4-Cyanophenylboronic acid.

Obtain Pure Sample

\

Solubility Screening

o

Crystal Structure Analysis
(X-ray Diffraction)

Spectroscopic Analysis
(NMR, IR, MS)

Visual Inspection
(Appearance, Color)

Melting Point Determination pKa Determination

Data Compilation and Reporting

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 4-Cyanophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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